Cas no 1822776-26-0 (4,6-Dichloro-N-methyl-3-pyridinemethanamine)

• Product Name: 4,6-Dichloro-N-methyl-3-pyridinemethanamine
• CAS No: 1822776-26-0
• MF: C₇H₈Cl₂N₂
• MW: 191.057819366455
• CID: 5936785
• PubChem ID: 130048087
• Update Time: 2025-10-28

4,6-Dichloro-N-methyl-3-pyridinemethanamine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-N-methyl-3-pyridinemethanamine
• [(4,6-dichloropyridin-3-yl)methyl](methyl)amine
• EN300-1964513
• SCHEMBL23066496
• 1822776-26-0

• Inchi： 1S/C7H8Cl2N2/c1-10-3-5-4-11-7(9)2-6(5)8/h2,4,10H,3H2,1H3
• InChI Key： YSVCPEXNPSHIMW-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC(Cl)=C1CNC

Computed Properties

• Exact Mass: 190.0064537g/mol
• Monoisotopic Mass: 190.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 261.9±35.0 °C(Predicted)
• pka: 7.11±0.10(Predicted)

Additional information on 4,6-Dichloro-N-methyl-3-pyridinemethanamine

Recent Advances in the Study of 4,6-Dichloro-N-methyl-3-pyridinemethanamine (CAS: 1822776-26-0)

4,6-Dichloro-N-methyl-3-pyridinemethanamine (CAS: 1822776-26-0) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its dichloro and N-methyl substitutions, has been the subject of recent studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. This research briefing provides an overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

Recent studies have focused on the synthesis and optimization of 4,6-Dichloro-N-methyl-3-pyridinemethanamine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a 75% yield with high purity (>98%). This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the study highlighted the compound's stability under various pH conditions, making it a promising candidate for further pharmaceutical development.

In terms of pharmacological activity, 4,6-Dichloro-N-methyl-3-pyridinemethanamine has shown potential as a modulator of specific neurotransmitter receptors. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters demonstrated its affinity for the serotonin 5-HT_2A receptor, with an IC₅₀ value of 120 nM. This finding suggests its possible application in the treatment of neurological disorders such as depression and schizophrenia. However, further in vivo studies are required to validate these effects and assess potential side effects.

The compound's mechanism of action has also been explored in the context of cancer research. A 2024 study in Molecular Cancer Therapeutics reported that 4,6-Dichloro-N-methyl-3-pyridinemethanamine inhibits the proliferation of certain cancer cell lines, including glioblastoma and breast cancer, by disrupting key signaling pathways such as PI3K/AKT. These findings underscore its potential as a lead compound for the development of novel anticancer agents. Researchers are now investigating its synergistic effects with existing chemotherapeutic drugs to enhance efficacy and reduce resistance.

Despite these promising results, challenges remain in the clinical translation of 4,6-Dichloro-N-methyl-3-pyridinemethanamine. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to improve these properties, as reported in a 2023 European Journal of Medicinal Chemistry article, which proposed several analogs with enhanced metabolic stability.

In conclusion, 4,6-Dichloro-N-methyl-3-pyridinemethanamine (CAS: 1822776-26-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from neurological disorders to oncology, driven by its unique structural and pharmacological properties. Continued research and development efforts are essential to fully realize its therapeutic potential and overcome existing challenges. This briefing underscores the importance of interdisciplinary collaboration in advancing the study of this compound and its derivatives.